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Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)-4-nitroaniline

Cat. No.: B8602219

In-Depth Technical Safety Guide: 2-(2-
Hydroxyethoxy)-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-(2-
Hydroxyethoxy)-4-nitroaniline, also known as HC Red No. 7. The information is compiled
from Safety Data Sheets (SDS) and regulatory assessments to ensure a high level of detail
and accuracy for professionals in research and development.

Chemical Identification
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Identifier

Value

Chemical Name

2-(2-Hydroxyethoxy)-4-nitroaniline

HC Red No. 7, 2-((4-amino-3-

Synonyms nitrophenyl)amino)ethanol, 1-Amino-2-nitro-4-(p3-
hydroxyethyl)-aminobenzene

CAS Number 24905-87-1

Molecular Formula CsH11N30s3

Molecular Weight

197.19 g/mol [1]

Structure

Theimage you are

ar is no long

irgur.com

Hazard Identification and Classification

This substance is classified as hazardous. The primary hazards are skin and eye irritation.

GHS Classification:

Classification Code Description
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation
Signal Word: Warning
Hazard Pictogram:
Physical and Chemical Properties
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Property Value Source
Physical State Deep brown crystal powder Echemi SDS
Melting Point 93-95°C Echemi SDS
Boiling Point 436.6 °C at 760 mmHg Echemi SDS
Purity > 98.5% [2]

Toxicological Data
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Endpoint Species Result Classification Source
Maximum
Acute Oral
o Rat nonlethal dose = - [2]
Toxicity
300 mg/kg
LD50: 1250—-
5000 mg/kg bw
Rat I ) - [3]
(for the chemical
group)
Dermal o
) Human (in vitro) ~0.10% - [2]
Absorption
Skin Irritation Rabbit Not an irritant Not Classified [2]
Eye Irritation Rabbit Not an irritant Not Classified [2]
Skin Moderate
o Mouse EC3=1.2% N [3]
Sensitization Sensitizer
Subchronic Oral NOEL = 50
o Rat - [2]
Toxicity (90-day) mg/kg/day
Not a
Developmental NOAEL = 200
o Rat developmental [2]
Toxicity mg/kg/day )
toxicant
Genotoxicity/Mut ) ) Weak mutagen
o Multiple assays Mixed results [2]
agenicity at most
No studies
] o available; not N
Carcinogenicity - Not Classified [2][3]

expected to be

carcinogenic

Experimental Protocols

Subchronic Oral Toxicity Study (90-Day): The study was conducted on rats to determine the no-
observed-effect-level (NOEL). The animals were administered 2-(2-Hydroxyethoxy)-4-
nitroaniline orally for 90 consecutive days at various dose levels. The protocol followed
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established guidelines for subchronic toxicity testing. Key parameters monitored included
clinical signs of toxicity, body weight changes, food and water consumption, hematology,
clinical chemistry, and histopathological examination of major organs and tissues upon
completion of the study. The NOEL was determined to be 50 mg/kg/day.[2]

Skin Sensitization (Local Lymph Node Assay - LLNA): The potential for skin sensitization was
evaluated in mice using the Local Lymph Node Assay (LLNA). Various concentrations of the
test substance were applied to the dorsal surface of the ears of the mice for a specified number
of consecutive days. A control group was treated with the vehicle alone. At the end of the
exposure period, the proliferation of lymphocytes in the draining auricular lymph nodes was
measured. The stimulation index (SI) was calculated for each dose group, and the estimated
concentration that would produce a threefold increase in lymphocyte proliferation (EC3) was
determined to be 1.2%, classifying the substance as a moderate sensitizer.[3]

Ecological Information

There is no data available on the ecotoxicity of 2-(2-Hydroxyethoxy)-4-nitroaniline.

Safety and Handling Workflow

The following diagram outlines the recommended workflow for the safe handling and use of 2-
(2-Hydroxyethoxy)-4-nitroaniline in a laboratory setting.
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Safe handling workflow for 2-(2-Hydroxyethoxy)-4-nitroaniline.

First Aid Measures Signaling Pathway

This diagram illustrates the decision-making process for first aid in case of exposure.

e

Wash with plenty of soap and water. Rinse mouth.
Remove contaminated clothing. Seek immediate medical attention.

Seek Medical Attention
ifinitation persists o if ingested

Click to download full resolution via product page

First aid decision pathway for exposure incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ec.europa.eu [ec.europa.eu]

2. Final report on the safety assessment of HC Red No. 7 - PubMed
[pubmed.ncbi.nim.nih.gov]

3. industrialchemicals.gov.au [industrialchemicals.gov.au]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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